Cas no 1805246-79-0 (2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde)

• Product Name: 2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde
• CAS No: 1805246-79-0
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4864227
• Update Time: 2025-08-03

2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c1-14-6-2-4(8(10)11)5(3-13)7(9)12-6/h2-3,8H,1H3
• InChI Key： SCIFZQOKOQIMKP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C(C(F)F)=CC(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on 2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde

Introduction to 2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde (CAS No. 1805246-79-0)

2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde, identified by the CAS number 1805246-79-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its bromo and difluoromethyl substituents, as well as the aldehyde functional group, make it a valuable intermediate in synthetic chemistry and a potential building block for more complex molecules.

Thepyridinecore is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of thebromoatom at the 2-position and thedifluoromethylgroup at the 4-position introduces unique electronic properties that can modulate reactivity and binding affinity. Additionally, themethoxygroup at the 6-position and thealdehydefunctionality at the 3-position provide further opportunities for chemical modification and functionalization.

In recent years, there has been a surge in research focused on developing novelpyridine-based compounds with improved pharmacological profiles. Thedifluoromethylgroup, in particular, has been extensively studied for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This makes2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-carboxaldehydea promising intermediate for the synthesis of next-generation pharmaceuticals.

Thealdehydemoiety in this compound serves as a versatile handle for further derivatization through condensation reactions with various nucleophiles. This property is particularly useful in constructing more complex molecular architectures, such as heterocyclic systems or peptidomimetics. Thebromoatom also allows for further functionalization via cross-coupling reactions, including Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings, enabling access to a wide range of substituted pyridines.

The synthesis of2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde(CAS No. 1805246-79-0) typically involves multi-step organic transformations starting from commercially available precursors. The introduction of thedifluoromethylgroup often requires specialized reagents or catalytic systems to ensure high selectivity and yield. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or photoredox catalysis, have been employed to streamline these processes and improve efficiency.

In the context of pharmaceutical research, this compound has been explored as a key intermediate in the development of small-molecule inhibitors targeting various therapeutic areas. For instance, derivatives of this scaffold have shown potential in inhibiting kinases and other enzyme targets relevant to cancer therapy. The unique combination of substituents enhances interactions with biological macromolecules, leading to improved drug-like properties.

The agrochemical industry has also benefited from the utility of2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde. Pyridine-based compounds are known for their role as intermediates in herbicides, fungicides, and insecticides. The structural features of this molecule contribute to its efficacy by modulating binding interactions with biological targets in pests or weeds.

2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde(CAS No. 1805246-79-0) as starting points for developing novel therapeutics.

Themethoxygroup at the 6-position not only influences electronic properties but also provides a site for further functionalization through etherification or nucleophilic substitution reactions. This flexibility allows chemists to tailor molecular properties such as solubility and bioavailability.

Thebromoatom's presence at the 2-position is particularly advantageous for constructing chiral centers or introducing stereogenic elements into the molecule. This can be achieved through asymmetric bromination strategies or subsequent derivatization with chiral auxiliaries or catalysts.

The aldehyde functionality serves multiple purposes beyond simple condensation reactions. It can be reduced to an alcohol or converted into other functional groups such as esters or amides through standard organic transformations. These derivatives can then be further modified to achieve specific pharmacological effects.

In conclusion,2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde (CAS No. 1805246-79-0) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic modifications and biological activities, making it a valuable tool for medicinal chemists and agrochemists alike.